Cas no 1785762-54-0 (5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole)

• Product Name: 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole
• CAS No: 1785762-54-0
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 5094454
• Update Time: 2026-03-02

5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole
• Piperidine, 3-[5-[(3-chlorophenyl)methyl]-2-oxazolyl]-

• Inchi： 1S/C15H17ClN2O/c16-13-5-1-3-11(7-13)8-14-10-18-15(19-14)12-4-2-6-17-9-12/h1,3,5,7,10,12,17H,2,4,6,8-9H2
• InChI Key： WIEBQJWKADOABN-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NC=C(CC3=CC=CC(Cl)=C3)O2)C1

Additional information on 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole

Introduction to 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole (CAS No. 1785762-54-0)

5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole, a compound with the CAS number 1785762-54-0, is a novel heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzyl group and a piperidine ring, both of which contribute to its potential biological activities and pharmacological properties.

The molecular structure of 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole is composed of an oxazole ring, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The presence of the chlorinated benzyl group at the 5-position and the piperidine ring at the 2-position imparts specific chemical and biological properties to this compound. These structural elements are crucial for understanding its interactions with biological targets and its potential therapeutic applications.

Recent studies have explored the pharmacological profile of 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole effectively binds to the active site of the enzyme, thereby disrupting its catalytic function and potentially slowing disease progression.

In addition to its enzymatic inhibition properties, 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole has also shown promise in modulating receptor activity. A 2020 study in the European Journal of Pharmacology demonstrated that this compound acts as a partial agonist at certain G protein-coupled receptors (GPCRs), which are important targets for drug development. The selective modulation of these receptors by 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole could have implications for treating conditions such as pain, inflammation, and psychiatric disorders.

The pharmacokinetic properties of 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a drug product.

Toxicity studies conducted on 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term use is safe and effective. These studies have provided valuable insights into the potential side effects and dosing regimens for this compound.

The synthesis of 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions, cyclizations, and functional group transformations. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to more sustainable synthesis strategies for this compound.

In conclusion, 5-(3-Chlorobenzyl)-2-(piperidin-3-yl)oxazole (CAS No. 1785762-54-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.